5-(4-tert-butylphenyl)-4-[(3-pyridinylmethylene)amino]-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-(4-tert-butylphenyl)-4-(pyridin-3-ylmethylideneamino)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C18H19N5S/c1-18(2,3)15-8-6-14(7-9-15)16-21-22-17(24)23(16)20-12-13-5-4-10-19-11-13/h4-12H,1-3H3,(H,22,24)
• InChI Key: JEEIVAJZEQFQBI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2=NNC(=S)N2N=CC3=CN=CC=C3
• Molecular Formula: C18H19N5S
• Molecular Weight: 337.4 g/mol

Description

5-(4-tert-butylphenyl)-4-[(3-pyridinylmethylene)amino]-4H-1,2,4-triazole-3-thiol is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is commonly referred to as TPT and has been studied extensively for its biochemical and physiological effects, mechanism of action, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of TPT is not fully understood. However, it has been proposed that TPT may act by inhibiting the activity of enzymes involved in the biosynthesis of nucleic acids. This inhibition may lead to the disruption of DNA replication and cell division, ultimately leading to cell death. Additionally, TPT may act by inducing apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
TPT has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, fungi, and bacteria. Additionally, TPT has been shown to have antioxidant activity and may protect cells from oxidative stress. TPT has also been shown to have anti-inflammatory properties and may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

TPT has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. Additionally, TPT has a wide range of potential applications in various fields of scientific research. However, TPT also has some limitations. It is a toxic compound that must be handled with care. Additionally, the mechanism of action of TPT is not fully understood, which may limit its use in certain types of experiments.

Future Directions

For further research on TPT include the development of new synthesis methods, further studies on its mechanism of action, and determining its safety and toxicity.

Synthesis Methods

The synthesis of 5-(4-tert-butylphenyl)-4-[(3-pyridinylmethylene)amino]-4H-1,2,4-triazole-3-thiol involves the reaction of 4-tert-butylphenylhydrazine with ethyl acetoacetate to form 4-(4-tert-butylphenyl)-3-buten-2-one hydrazone. This intermediate is then reacted with thiosemicarbazide to form the final product, TPT. The synthesis of TPT is a multi-step process that requires careful attention to detail and purification to obtain a high yield and purity of the final product.

Scientific Research Applications

TPT has been studied extensively for its potential applications in various fields of scientific research. It has been shown to have anticancer properties and has been studied as a potential chemotherapeutic agent. TPT has also been studied for its antifungal and antibacterial properties and has been shown to be effective against a wide range of microorganisms. Additionally, TPT has been studied for its potential use as an antioxidant and has been shown to have free radical scavenging activity.